Cas no 2228295-97-2 (1-{1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropyl}ethan-1-one
• CAS No: 2228295-97-2
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 6358490
• PubChem ID: 165682989
• Update Time: 2025-05-30

1-{1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropyl}ethan-1-one
• EN300-1752758
• 2228295-97-2
• 1-{1-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]cyclopropyl}ethan-1-one

• Inchi： 1S/C11H16N2O2S/c1-7(14)11(5-6-11)8-9(15-4)12-10(16-8)13(2)3/h5-6H2,1-4H3
• InChI Key： BTGJYIVWJPNCKW-UHFFFAOYSA-N
• SMILES： S1C(N(C)C)=NC(=C1C1(C(C)=O)CC1)OC

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.7Ų

Additional information on 1-{1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropyl}ethan-1-one

1-{1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropyl}ethan-1-one (CAS No: 2228295-97-2)

The compound 1-{1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropyl}ethan-1-one (CAS No: 2228295-97-2) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a cyclopropane ring, a thiazole heterocycle, and functional groups such as dimethylamino and methoxy substituents. These structural elements contribute to its versatile chemical properties and reactivity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The thiazole ring, a key structural component, is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable scaffold in medicinal chemistry. The presence of the dimethylamino group enhances the molecule's ability to form hydrogen bonds, which is crucial for its bioavailability and pharmacokinetic properties.

The synthesis of 1-{1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropyl}ethan-1-one involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Researchers have employed various strategies, including ring-closing metathesis and heterocyclic formation, to achieve high yields and purity. These methods not only ensure the scalability of the synthesis but also pave the way for further modifications to explore its chemical space.

In terms of applications, this compound has shown promise in the development of bioactive materials and sensor technologies. Its ability to undergo reversible redox reactions makes it a candidate for use in energy storage devices such as batteries and supercapacitors. Additionally, the compound's stability under physiological conditions suggests its potential as a carrier for drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. By using techniques such as density functional theory (DFT) and molecular dynamics simulations, scientists have gained insights into its interaction with biological systems at the molecular level.

In conclusion, 1-{1-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-ylcyclopropyl}ethan-1-one (CAS No: 2228295-97-2) is a versatile compound with wide-ranging applications in both academic research and industrial settings. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a key player in the development of next-generation materials and therapeutic agents.